Cas no 1315362-22-1 (2-(3-Bromophenyl)pyrimidine-4-carboxylic acid)

• Product Name: 2-(3-Bromophenyl)pyrimidine-4-carboxylic acid
• CAS No: 1315362-22-1
• MF: C₁₁H₇BrN₂O₂
• MW: 279.089481592178
• CID: 5057549
• Update Time: 2025-08-05

2-(3-Bromophenyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)pyrimidine-4-carboxylic acid
• 2-(3-Bromophenyl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C11H7BrN2O2/c12-8-3-1-2-7(6-8)10-13-5-4-9(14-10)11(15)16/h1-6H,(H,15,16)
• InChI Key： MUZIDNSSLCHVDA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1N=CC=C(C(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.4
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-(3-Bromophenyl)pyrimidine-4-carboxylic acid

Introduction to 2-(3-Bromophenyl)pyrimidine-4-carboxylic acid (CAS No. 1315362-22-1) and Its Significance in Modern Chemical Biology

2-(3-Bromophenyl)pyrimidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1315362-22-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that are widely recognized for their biological activities and potential therapeutic applications. The structural features of 2-(3-Bromophenyl)pyrimidine-4-carboxylic acid, particularly the presence of a brominated phenyl ring and a carboxylic acid functional group, make it a versatile scaffold for the development of novel bioactive molecules.

The relevance of this compound in contemporary research is underscored by its role as a key intermediate in the synthesis of various pharmacologically active agents. Pyrimidine derivatives have long been explored for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. Among these derivatives, compounds with brominated aromatic moieties have shown enhanced binding affinity to biological targets, making them particularly valuable in drug design. The carboxylic acid moiety further extends the utility of 2-(3-Bromophenyl)pyrimidine-4-carboxylic acid by allowing for further functionalization through esterification, amidation, or coupling reactions, thereby enabling the creation of structurally diverse analogs.

In recent years, significant advancements have been made in understanding the mechanistic basis of pyrimidine-based drugs. For instance, studies have demonstrated that certain pyrimidine derivatives can modulate enzyme activity by inhibiting key metabolic pathways involved in cancer progression. The bromine atom in 2-(3-Bromophenyl)pyrimidine-4-carboxylic acid plays a crucial role in this context, as it can enhance the compound's ability to interact with specific amino acid residues in target proteins. This interaction is often critical for achieving high selectivity and potency in drug candidates.

The synthesis of 2-(3-Bromophenyl)pyrimidine-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Modern synthetic methodologies have enabled researchers to produce this compound with remarkable efficiency, making it readily available for further derivatization and biological evaluation. The use of palladium-catalyzed cross-coupling reactions has been particularly instrumental in constructing the pyrimidine core, while bromination techniques ensure the incorporation of the bromine atom at the desired position on the phenyl ring.

The pharmacological potential of 2-(3-Bromophenyl)pyrimidine-4-carboxylic acid has been explored in several preclinical studies. Notably, derivatives of this compound have exhibited promising activity against kinases and other enzymes implicated in tumor growth and metastasis. The carboxylic acid group provides a handle for prodrug development, allowing for controlled release formulations that could enhance therapeutic efficacy while minimizing side effects. Additionally, computational modeling studies have been employed to predict binding affinities and optimize lead structures based on virtual screening approaches.

The integration of machine learning algorithms has further accelerated the discovery process by enabling rapid identification of novel analogs with improved pharmacokinetic profiles. These computational tools leverage large datasets containing experimentally derived bioactivity data to guide synthetic efforts toward high-value candidates. The versatility of 2-(3-Bromophenyl)pyrimidine-4-carboxylic acid as a building block has been exemplified by its incorporation into libraries designed for high-throughput screening (HTS), where it has yielded several hits with potential therapeutic relevance.

In conclusion, 2-(3-Bromophenyl)pyrimidine-4-carboxylic acid (CAS No. 1315362-22-1) represents a significant advancement in medicinal chemistry due to its structural features and biological potential. Its role as an intermediate in drug development underscores its importance in addressing unmet medical needs across various therapeutic areas. As research continues to uncover new applications for pyrimidine derivatives, compounds like this one will remain at the forefront of innovation, driving progress toward more effective and targeted treatments.